Cas no 2877649-46-0 (N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine)

• Product Name: N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine
• CAS No: 2877649-46-0
• MF: C₁₈H₂₄N₄
• MW: 296.409963607788
• CID: 5319427
• PubChem ID: 165432355
• Update Time: 2025-07-21

N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-[(2,5-Dimethylphenyl)methyl]-4-piperidinyl]-4-pyrimidinamine
• AKOS040857837
• N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine
• F6619-8167
• 2877649-46-0

• Inchi： 1S/C18H24N4/c1-14-3-4-15(2)16(11-14)12-22-9-6-17(7-10-22)21-18-5-8-19-13-20-18/h3-5,8,11,13,17H,6-7,9-10,12H2,1-2H3,(H,19,20,21)
• InChI Key： JFHYHWPVCZBQFD-UHFFFAOYSA-N
• SMILES： N1(CC2C=C(C)C=CC=2C)CCC(CC1)NC1C=CN=CN=1

Computed Properties

• Exact Mass: 296.20009678g/mol
• Monoisotopic Mass: 296.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.2±45.0 °C(Predicted)
• pka: 8.08±0.10(Predicted)

Additional information on N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine

Comprehensive Overview of N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine (CAS No. 2877649-46-0)

The compound N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine (CAS No. 2877649-46-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperidine core with a pyrimidine moiety and a 2,5-dimethylphenyl substituent, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the prevalence of similar structures in bioactive compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine aligns with this trend, as its scaffold is reminiscent of known pharmacophores used in oncology and neurology. For instance, the pyrimidin-4-amine group is a common feature in drugs targeting protein kinases, which are critical in cell signaling pathways. This has led to increased searches for "piperidine derivatives in drug discovery" and "pyrimidine-based kinase inhibitors" across academic and industrial databases.

The synthesis of CAS No. 2877649-46-0 involves multi-step organic reactions, often starting with the functionalization of piperidin-4-amine and subsequent coupling with pyrimidine derivatives. Chemists have explored various catalytic methods to improve yield and selectivity, reflecting the broader interest in "green chemistry approaches for heterocyclic synthesis." Additionally, the compound's lipophilicity and hydrogen-bonding capacity make it a subject of computational studies, particularly in molecular docking and QSAR modeling.

Beyond pharmaceuticals, N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine has potential applications in agrochemicals and material science. Its aromatic and heterocyclic components could serve as building blocks for functional materials, such as organic semiconductors or metal-organic frameworks (MOFs). This versatility has sparked queries like "piperidine-based materials for electronics" and "pyrimidine applications beyond medicine," highlighting its cross-disciplinary relevance.

Quality control and analytical characterization of CAS No. 2877649-46-0 are critical for its commercialization. Techniques like HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. The compound's stability under various conditions is also a key focus, as evidenced by searches for "storage guidelines for amine-containing compounds." Regulatory compliance, particularly regarding REACH and GMP standards, further underscores its industrial importance.

In conclusion, N-{1-[(2,5-dimethylphenyl)methyl]piperidin-4-yl}pyrimidin-4-amine represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and advanced materials, coupled with its structural elegance, positions it as a molecule of enduring interest. As research continues, its role in addressing unmet medical and technological needs will likely expand, reinforcing its status as a high-value chemical entity.